3-Deoxyglucosone
CAS No.: 4084-27-9
VCID: VC0013542
Molecular Formula: C6H10O5
Molecular Weight: 162.14 g/mol
* For research use only. Not for human or veterinary use.

Description | 3-Deoxyglucosone (3DG) is a sugar notable as a marker for diabetes . It is a deoxyketohexose, essentially a modified form of D-glucose lacking the hydroxyl group at the 3-position and possessing a keto group at the 2-position . Formed naturally via the Maillard reaction, 3DG arises from the reaction between glucose and primary amino groups in proteins . In conditions of elevated blood sugar, such as uncontrolled diabetes, increased glucose concentrations lead to a higher production of 3DG . As a dicarbonyl sugar, 3DG is highly reactive towards amine groups common in amino acids and nucleic acids . 3DG's reactivity leads to the formation of advanced glycation end-products (AGEs), which are implicated in several diseases, including diabetic vascular complications, atherosclerosis, hypertension, Alzheimer's disease, inflammation, and aging . Research indicates that elevated levels of 3DG in diabetics correlate with nephropathy and increased glomerular basement membrane width . Moreover, 3DG can inactivate aldehyde reductase, an enzyme crucial for the detoxification of 3DG, and contribute to diabetic embryopathy . Studies also suggest that 3DG induces reactive oxygen species (ROS), potentially triggering atherogenesis in diabetes and inactivating antioxidant enzymes . Similar to 3-Deoxyglucosone, glyoxal and methylglyoxal are also reactive dicarbonyl compounds and are known as AGE precursors . These compounds, like 3-DG, are generated by glucose self-oxidation . Research indicates that agents like aminoguanidine (AG) can react with 3DG, potentially deactivating it, though AG's toxicity limits its clinical use . 3-Deoxyglucosone is also derived from fructose, which is present in high levels in diabetic patients, by a selfcondensation reaction . Because of its role in forming AGEs and its association with diabetic complications, 3DG has been studied as a potential therapeutic target . |
---|---|
CAS No. | 4084-27-9 |
Product Name | 3-Deoxyglucosone |
Molecular Formula | C6H10O5 |
Molecular Weight | 162.14 g/mol |
IUPAC Name | (4S,5R)-4,5,6-trihydroxy-2-oxohexanal |
Standard InChI | InChI=1S/C6H10O5/c7-2-4(9)1-5(10)6(11)3-8/h2,5-6,8,10-11H,1,3H2/t5-,6+/m0/s1 |
Standard InChIKey | ZGCHLOWZNKRZSN-NTSWFWBYSA-N |
SMILES | C(C(C(CO)O)O)C(=O)C=O |
Canonical SMILES | C(C(C(CO)O)O)C(=O)C=O |
Appearance | Assay:≥95%A crystalline solid |
Synonyms | 3-Deoxy-D-erythro-hexulose; 2-Keto-3-deoxyglucose; D-3-Deoxyglucosone; 3-Deoxy-D-erythro-hexos-2-ulose; 3DG; 3-Deoxy-D-glucosone; |
PubChem Compound | 114839 |
Last Modified | Sep 14 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume